Cas no 101156-31-4 (2,3,5,6-Tetrafluorophenyl Methacrylate)

• Product Name: 2,3,5,6-Tetrafluorophenyl Methacrylate
• CAS No: 101156-31-4
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 124504
• PubChem ID: 13587853
• Update Time: 2025-07-21

2,3,5,6-Tetrafluorophenyl Methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2,3,5,6-tetrafluorophenyl ester
• 2,3,5,6-tetrafluorophenyl 2-methylprop-2-enoate
• 4H-Perfluorophenyl methacrylate
• AGN-PC-00N6JH
• MolPort-003-993-926
• PC6744
• SBB098188
• 4H-Tetrafluorophenyl methacrylate
• 2,3,5,6-TETRAFLUOROPHENYL METHACRYLATE
• 2,3,5,6-TETRAFLUOROPHENYL METHACRYLATE, 97% MIN.
• (2,3,5,6-tetrafluorophenyl) 2-methylprop-2-enoate
• AKOS017342885
• 2,3,5,6-Tetrafluorophenyl methacrylate,97% min.
• MFCD00129959
• 2,3,5,6-tetrafluorophenylmethacrylate
• 101156-31-4
• 2,3,5,6-TETRAFLUOROPHENYL METHACRYLATE, 97per cent MIN.
• SCHEMBL4298943
• DTXSID00544494
• BS-26089
• G61765
• 2,3,5,6-Tetrafluorophenyl Methacrylate

• Inchi： 1S/C10H6F4O2/c1-4(2)10(15)16-9-7(13)5(11)3-6(12)8(9)14/h3H,1H2,2H3
• InChI Key： DDQNBJUNTSWDDM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OC(C(=C)C)=O)F)F)F

Computed Properties

• Exact Mass: 234.03038
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 245.2°C at 760 mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.452
• PSA: 26.3
• LogP: 2.72450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2,3,5,6-Tetrafluorophenyl Methacrylate

Introduction to 2,3,5,6-Tetrafluorophenyl Methacrylate (CAS No. 101156-31-4)

2,3,5,6-Tetrafluorophenyl Methacrylate, identified by the Chemical Abstracts Service Number (CAS No.) 101156-31-4, is a specialized organic compound that has garnered significant attention in the field of advanced material science and pharmaceutical chemistry. This compound belongs to the class of fluoroaromatic methacrylates, characterized by its highly fluorinated phenyl ring and methacrylate functional group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of high-performance polymers, liquid crystals, and functional materials.

The fluorine atoms in the phenyl ring contribute to the exceptional thermal stability and chemical resistance of derivatives derived from 2,3,5,6-Tetrafluorophenyl Methacrylate. This property is particularly advantageous in applications where harsh environmental conditions are encountered, such as in aerospace components or high-frequency electronic devices. The methacrylate group further enhances its utility as a monomer for polymerization reactions, enabling the formation of cross-linked networks with tailored mechanical and thermal properties.

In recent years, research has highlighted the potential of 2,3,5,6-Tetrafluorophenyl Methacrylate in the development of advanced biomaterials. Its incorporation into polymer matrices has been explored for creating biocompatible coatings for medical implants, which exhibit improved resistance to microbial adhesion and degradation. Additionally, the compound's ability to form stable radicals upon initiation of polymerization makes it a promising candidate for photopolymerization processes used in 3D printing applications.

One of the most intriguing aspects of 2,3,5,6-Tetrafluorophenyl Methacrylate is its role in the synthesis of liquid crystalline materials. The presence of fluorine substituents disrupts the planarity of the aromatic ring, influencing the mesogenic properties of the resulting polymers. These liquid crystalline polymers (LCPs) are known for their anisotropic optical and mechanical properties, making them suitable for applications in display technologies and optical fibers.

Recent studies have also demonstrated the utility of 2,3,5,6-Tetrafluorophenyl Methacrylate in drug delivery systems. By functionalizing its methacrylate group with bioactive molecules or targeting ligands, researchers have developed novel polymeric nanoparticles capable of controlled release profiles. This approach has shown promise in enhancing therapeutic efficacy while minimizing side effects in various medical treatments.

The chemical reactivity of 2,3,5,6-Tetrafluorophenyl Methacrylate allows for diverse modifications through various synthetic pathways. For instance, radical polymerization techniques can be employed to produce polymers with specific architectures and functionalities. Additionally, nucleophilic substitution reactions at the fluoro-substituted positions offer opportunities to tailor the chemical properties of derivatives for specialized applications.

The industrial significance of CAS No. 101156-31-4 cannot be overstated. Its use as a building block in high-performance materials underscores its versatility and importance in modern chemistry. As research continues to uncover new applications and synthetic strategies involving this compound, its role in advancing technological and scientific frontiers is expected to grow.

In conclusion,2,3,5,6-Tetrafluorophenyl Methacrylate represents a fascinating compound with broad utility across multiple domains. Its unique structural features and reactivity make it an indispensable tool for chemists and material scientists seeking innovative solutions to complex challenges.